Cas no 22046-99-7 (3-Oxabicyclo[4.2.0]octane-2,4-dione)

• Product Name: 3-Oxabicyclo[4.2.0]octane-2,4-dione
• CAS No: 22046-99-7
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 282904
• PubChem ID: 53439811
• Update Time: 2025-04-19

3-Oxabicyclo[4.2.0]octane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[4.2.0]octane-2,4-dione
• Cyclobutaneaceticacid, 2-carboxy-, cyclic anhydride (8CI)
• 4-oxabicyclo[4.2.0]octane-3,5-dione
• 22046-99-7
• DTXSID60702174

• Inchi： 1S/C7H8O3/c8-6-3-4-1-2-5(4)7(9)10-6/h4-5H,1-3H2
• InChI Key： XFUUUBHXYWGEEI-UHFFFAOYSA-N
• SMILES： O1C(CC2CCC2C1=O)=O

Computed Properties

• Exact Mass: 140.04734
• Monoisotopic Mass: 140.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 43.37